(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(3-phenoxyphenyl)methanone

• IUPAC Name: [4-(6-ethoxy-1,3-benzothiazol-2-yl)piperazin-1-yl]-(3-phenoxyphenyl)methanone
• InChI: InChI=1S/C26H25N3O3S/c1-2-31-21-11-12-23-24(18-21)33-26(27-23)29-15-13-28(14-16-29)25(30)19-7-6-10-22(17-19)32-20-8-4-3-5-9-20/h3-12,17-18H,2,13-16H2,1H3
• InChI Key: XWOBMIVEHSNMMW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)N3CCN(CC3)C(=O)C4=CC(=CC=C4)OC5=CC=CC=C5
• Molecular Formula: C26H25N3O3S
• Molecular Weight: 459.6 g/mol

Description

(4-(6-Ethoxybenzo[d]thiazol-2-yl)piperazin-1-yl)(3-phenoxyphenyl)methanone, also known as EBP, is a small molecule that has gained attention in scientific research due to its potential therapeutic applications. EBP belongs to the class of benzothiazole derivatives and has been found to exhibit various biological activities, including anti-inflammatory, anti-tumor, and anti-depressant effects.

Scientific Research Applications

Synthesis and Biological Activities

Antimicrobial Activity : Research on the synthesis of new pyridine derivatives and their antimicrobial activity demonstrates the potential of benzothiazole and piperazine derivatives in combating bacterial and fungal strains. This suggests a broader application of similar compounds in developing new antimicrobial agents (Patel, Agravat, & Shaikh, 2011); (Mhaske, Shelke, Raundal, & Jadhav, 2014).

Anti-mycobacterial Chemotypes : A study identified benzo[d]thiazol-2-yl(piperazin-1-yl)methanones as new chemotypes with potential anti-tubercular activity. This highlights the role of these compounds in addressing tuberculosis, showcasing the therapeutic potential of similar structures (Pancholia et al., 2016).

Antitumor Activity : The synthesis and evaluation of thiazole derivatives for antitumor activity provide insight into the potential use of related compounds in cancer therapy. These findings support further investigation into similar compounds for their anticancer properties (Bhole & Bhusari, 2011).

Synthesis and Characterization

Synthetic Approaches : Studies on the synthesis of benzothiazole and piperazine derivatives outline various synthetic routes and methodologies, which are crucial for the development of novel compounds with potential biological applications. These approaches enable the exploration of related compounds for various scientific research applications (Guo et al., 2006).

Spectral Characterization and DFT Studies : Research on the synthesis, spectral characterization, and docking studies of thiazole and thiophene derivatives provide a foundation for understanding the structural and electronic properties of similar compounds. These studies are essential for the design and development of new drugs with desired biological activities (Shahana & Yardily, 2020).